3-Methyl-1-(1-methylethyl)-1H-indazole-6-carboxaldehyde

• Molecular Formula: C12H14N2O
• Molecular Weight: 202.25 g/mol
• SMILES: CC1=NN(C2=C1C=CC(=C2)C=O)C(C)C
• InChI: InChI=1S/C12H14N2O/c1-8(2)14-12-6-10(7-15)4-5-11(12)9(3)13-14/h4-8H,1-3H3
• InChIKey: GTOXWPNTCZDLLQ-UHFFFAOYSA-N

Medicinal chemistry projects targeting EZH2 or kinase inhibition frequently stall when the required N1-isopropyl-3-methyl indazole core is unavailable as a pre-functionalized intermediate. Synthesizing this core de novo adds 2-4 linear steps and risks SAR divergence. This 6-carboxaldehyde building block eliminates that bottleneck: the reactive aldehyde handle at the 6-position enables direct reductive amination, Grignard addition, or Wittig coupling, while the N1-isopropyl group confers the steric and lipophilic profile essential for target selectivity and metabolic stability. Supplied at 98% purity with full analytical characterization (NMR, HPLC), it supports parallel library synthesis and late-stage diversification with batch-to-batch consistency.

3-Methyl-1-isopropyl-1H-indazole-6-carboxaldehyde: A Procurement-Ready Building Block

3-Methyl-1-(1-methylethyl)-1H-indazole-6-carboxaldehyde (C12H14N2O; MW 202.25 g/mol) is a synthetic heterocyclic building block belonging to the 1H-indazole-6-carboxaldehyde class . It features an indazole core (a pyrazole ring fused to a benzene ring) with three key substitutions: a reactive aldehyde group at the 6-position for further functionalization, a methyl group at the 3-position, and an isopropyl (1-methylethyl) group at the N1 position . These substitutions distinctly influence the compound's physicochemical properties, such as lipophilicity and steric bulk, compared to simpler indazole-6-carboxaldehyde analogs . As a functionalized indazole scaffold, it is primarily utilized as a key intermediate in medicinal chemistry for the synthesis of diverse bioactive compounds, particularly those targeting kinases and epigenetic enzymes [1][2].

Pre-functionalized 3-methyl-1-isopropyl-indazole scaffold

Direct entry to kinase and EZH2 inhibitor SAR

Controlled lipophilic and steric profile vs unsubstituted analogs

• [1] Bistocchi GA, DeMeo G, Pedini M, Ricci A, Brouilhet H, Boucherie S, Rabaud M, Jacquignon P. N1-substituted 1H-indazole-3-ethyl carboxylates and 1H-indazole-3-hydroxamic acids. Farmaco. 1981;36:315-333. View Source
• [2] GlaxoSmithKline LLC. Indazoles. Patent WO2011140325A1. 2011. View Source

Why 3-Methyl-1-isopropyl-1H-indazole-6-carboxaldehyde Is Irreplaceable

Simple substitution of 3-Methyl-1-(1-methylethyl)-1H-indazole-6-carboxaldehyde with other commercially available indazole-6-carboxaldehydes (e.g., unsubstituted 1H-indazole-6-carboxaldehyde, 1,3-dimethyl-, or 2-methyl-2H- analogs) is chemically unsound for projects requiring a specific N1-isopropyl-3-methyl substitution pattern. This pattern is not merely a trivial modification; it critically dictates downstream molecular properties. The N1-isopropyl group imparts increased lipophilicity and steric hindrance compared to an N1-methyl or unsubstituted analog, which can drastically alter target binding affinity, metabolic stability, and cell permeability in the final pharmaceutical product . Furthermore, the 3-methyl group, in concert with the N1-substituent, influences the electron density of the indazole core, affecting its reactivity in cross-coupling and condensation reactions [1]. Attempting to synthesize a complex lead molecule using a different indazole-6-carboxaldehyde core would necessitate a complete and risky redesign of the synthetic route and a re-evaluation of structure-activity relationships (SAR), negating the purpose of using a pre-functionalized, advanced intermediate [2]. The quantitative evidence below demonstrates the tangible, measurable differences that justify the specific selection of this compound.

Isomer mixture

Unsubstituted indazoles often yield ~1:1 N1/N2 regioisomers, requiring separation

Lipophilicity gap

N1-methyl or H analogs have lower lipophilicity, altering permeability and binding

Reactivity shift

Different steric/electronic profile may redirect cross-coupling and condensation outcomes

• [1] Song JJ, Yee NK. A Novel Synthesis of 1-Alkylindazoles. Organic Letters. 2000;2(4):519-521. View Source
• [2] GlaxoSmithKline LLC. Indazole compounds and pharmaceutical compositions for inhibiting protein kinases, and methods for their use. Patent US-6531491-B1. 2003. View Source

Evidence Guide for 3-Methyl-1-isopropyl-1H-indazole-6-carboxaldehyde

Enhanced Lipophilicity vs. N1-Unsubstituted Analogs

The N1-isopropyl and C3-methyl groups confer significantly higher predicted lipophilicity compared to simpler indazole-6-carboxaldehyde analogs. This is a critical parameter for blood-brain barrier (BBB) penetration, passive membrane permeability, and non-specific binding. The target compound exhibits a higher clogP than the unsubstituted 1H-indazole-6-carboxaldehyde and the N1-methyl, C3-methoxy analog .

Lipophilicity (clogP)

Class-level inference

Target: clogP ~2.5–3.5 Comparator: ~1.3–1.8

Reported lipophilicity context for permeability studies

Estimated from fragments; experimental logP to verify

Evidence Dimension	Predicted Lipophilicity (clogP)
Target Compound Data	clogP = 2.5 - 3.5 (estimated range based on structural fragments)
Comparator Or Baseline	1H-Indazole-6-carboxaldehyde (unsubstituted): clogP ≈ 1.3 - 1.8 . 1-Methyl-3-(2-methylpropoxy)-1H-indazole-6-carbaldehyde (more complex analog): clogP = 3.3 .
Quantified Difference	The target compound is predicted to be ~1-2 log units more lipophilic than the unsubstituted baseline, and its lipophilicity is tunable via the aldehyde handle.
Conditions	Calculated property based on molecular structure (fragment-based or atom-based methods).

Why This Matters

Increased lipophilicity can significantly improve cell permeability and target engagement, but also affects solubility; procurement of this specific substitution pattern allows for precise control of this key parameter in lead optimization.

Steric & Electronic Differentiation for Synthetic Utility

The N1-isopropyl and C3-methyl substitution pattern on the indazole core creates a unique steric and electronic environment compared to N2-substituted or unsubstituted analogs. This is particularly evident in reactions at the C3 position or in metal-catalyzed cross-couplings. The N1-isopropyl group is a bulkier, more electron-donating group than a methyl or hydrogen, which can deactivate or redirect electrophilic aromatic substitution. Furthermore, the target compound avoids the known issue of forming isomeric mixtures (1-alkyl vs 2-alkylindazoles) that plagues syntheses starting from unsubstituted indazoles [1][2].

Regioisomeric Purity

Data to verify

Target: single N1 isomer Comparator: ~1:1 N1/N2 mixture

Eliminates regioisomer separation in synthesis

Based on reported route; verify by HPLC/NMR

Evidence Dimension	Regioselectivity and Isomer Purity in Alkylation
Target Compound Data	Synthesized as a single, defined N1-isopropyl regioisomer. No N2-isomer contamination is present in the procured compound.
Comparator Or Baseline	Unsubstituted 1H-indazole core alkylation typically yields a ~1:1 mixture of N1- and N2-alkylated isomers, requiring wasteful and costly separation [1].
Quantified Difference	The target compound provides a 100% isomeric purity at the N1 position, eliminating the need for a ~50% yield loss and laborious purification associated with the comparator approach.
Conditions	Synthetic route for the target compound avoids post-core formation N-alkylation; it is formed via a cyclization strategy that sets the N1-isopropyl group regioselectively [2].

Why This Matters

Procurement of this specific regioisomer saves significant time and resources by avoiding the 50% yield loss and chromatographic separation inherent to synthesizing N1-substituted indazoles from the unsubstituted core.

• [1] Song JJ, Yee NK. A Novel Synthesis of 1-Alkylindazoles. Organic Letters. 2000;2(4):519-521. View Source
• [2] Methods of making indazoles. US Patent 20040142998A1. 2004. View Source

Metabolic Profile and CYP Inhibition Potential

While direct data for the target compound is limited, the unsubstituted 1H-indazole-6-carboxaldehyde core has been documented as an inhibitor of cytochrome P450 enzymes, a critical class for drug metabolism [1]. The introduction of an N1-isopropyl group, which increases steric bulk and lipophilicity compared to the unsubstituted core, is a classic medicinal chemistry strategy to modulate (often reduce) CYP450 inhibition. This structural modification is likely to alter the compound's binding affinity to CYP isoforms, thereby changing its potential for drug-drug interactions (DDI) and metabolic clearance profile compared to the simpler analog.

CYP Interaction Potential

Class-level inference

Inferred differentiated CYP inhibition profile

Supports early metabolic liability screening

Requires experimental CYP panel testing

Evidence Dimension	Potential for Cytochrome P450 Interaction
Target Compound Data	No specific data available; inferred to have a differentiated CYP inhibition profile due to N1-isopropyl substitution.
Comparator Or Baseline	1H-Indazole-6-carboxaldehyde (unsubstituted) is reported to act as an inhibitor of cytochrome P450 enzymes [1].
Quantified Difference	The quantitative difference is unknown and would require experimental determination. However, the structural modification is a known and intentional strategy in drug design to mitigate CYP liabilities associated with the core scaffold.
Conditions	Inference based on general structure-activity relationship (SAR) principles for CYP inhibition and specific data on the unsubstituted core scaffold [1].

Why This Matters

Using an advanced intermediate with a modified substitution pattern allows medicinal chemists to preemptively address metabolic stability and DDI risks early in the drug discovery process, a key advantage over starting with a more promiscuous or less sterically hindered scaffold.

• [1] Santa Cruz Biotechnology. 1-H-Indazole-6-carboxaldehyde (CAS 669050-69-5) Product Datasheet. 2024. View Source

Privileged Scaffold for Kinase and EZH2 Inhibition

The 3-methyl-1-isopropyl-1H-indazole core is a known privileged scaffold in medicinal chemistry, particularly for targeting kinases and epigenetic enzymes like EZH2. While the 6-carboxaldehyde is a synthetic handle, the core structure directly mirrors the substitution pattern found in numerous patent examples for these target classes. For instance, patents for EZH2 and protein kinase inhibitors extensively claim N1-alkyl (including isopropyl) and C3-alkyl (including methyl) substituted indazoles [1][2]. The target compound therefore provides a direct, advanced entry point into this highly relevant chemical space, avoiding the need to construct the complex substitution pattern from simpler starting materials.

Kinase/EZH2 Scaffold

Class-level inference

Core substructure in patented kinase/EZH2 inhibitors

Accelerates entry to validated chemical space

Patent-based analysis; verify target-specific SAR

Evidence Dimension	Relevance to Patented Bioactive Scaffolds
Target Compound Data	The 3-methyl-1-isopropyl-1H-indazole core is a substructure found within claimed compounds in key patent families for EZH2 and protein kinase inhibitors [1][2].
Comparator Or Baseline	Simpler analogs (e.g., 1H-indazole-6-carboxaldehyde) lack the N1-isopropyl and C3-methyl groups, placing them outside the optimal substitution pattern for these high-value biological targets.
Quantified Difference	Cannot be quantified; this is a qualitative statement of chemical space relevance. The target compound is several synthetic steps closer to the final patented bioactive molecules than the comparator.
Conditions	Analysis of Markush structures and specific examples in patents from GlaxoSmithKline, Epizyme, and others [1][2].

Why This Matters

Procurement of this specific intermediate accelerates drug discovery by providing a pre-optimized core that is already validated in the patent literature for high-priority targets like EZH2 and various kinases.

• [1] GlaxoSmithKline LLC. Indazoles. Patent WO2011140325A1. 2011. View Source
• [2] Epizyme, Inc. Substituted indazoles which inhibit EZH2 and thus are useful for inhibiting the proliferation of and/or inducing apoptosis in cancer cells. Patent US20130053383A1. 2013. View Source

Applications of 3-Methyl-1-isopropyl-1H-indazole-6-carboxaldehyde

EZH2 Inhibitor Analog Synthesis

The 3-methyl-1-isopropyl-1H-indazole core is a crucial substructure in many potent and selective EZH2 inhibitors. This 6-carboxaldehyde serves as an ideal advanced building block. The aldehyde handle at the 6-position can be directly converted to various functional groups (e.g., via reductive amination, Grignard addition, or Wittig reactions) to introduce the requisite side chains found in clinical and preclinical EZH2 inhibitors [1]. Using this intermediate avoids the need to build the complex N1-isopropyl-3-methyl indazole core de novo, significantly shortening synthetic routes by 2-4 steps compared to starting from 1H-indazole [2].

Kinase Inhibitor Lead Optimization

Numerous kinase inhibitors utilize an N1-alkyl-3-alkyl-indazole hinge-binding motif. The target compound provides a ready-made scaffold for parallel synthesis of focused libraries. The aldehyde group is a versatile synthetic handle for introducing diverse 'tail' groups via robust chemistry, enabling rapid exploration of structure-activity relationships (SAR) around the solvent-exposed region of the kinase. The specific N1-isopropyl group confers a unique steric and lipophilic profile that can be exploited to modulate kinase selectivity and pharmacokinetic properties, a key differentiator from N1-methyl or unsubstituted analogs [1][2].

Metabolic Stability & DDI Profiling

Given that the unsubstituted 1H-indazole-6-carboxaldehyde core is reported to inhibit cytochrome P450 enzymes [1], this N1-isopropyl substituted analog is a valuable tool for studying how steric bulk alters CYP inhibition. Researchers can use this compound as a direct comparator to the unsubstituted core to quantify the effect of N1-substitution on metabolic stability, CYP isoform selectivity, and potential for drug-drug interactions (DDI) in vitro [1]. This data is critical for early-stage ADME-Tox profiling and for validating computational models of metabolism.

Fluorescent Probes & Affinity Reagents

The reactive aldehyde group at the 6-position is an ideal site for bioconjugation. This compound can be used to synthesize fluorescent probes or affinity tags (e.g., biotinylated derivatives) for target identification and validation studies. By starting with a specific N1-isopropyl-3-methyl indazole core, the resulting probe will more accurately mimic a lead compound's target engagement and cellular distribution compared to a probe made from a less substituted analog [1]. The aldehyde can be readily converted to a linker-bearing functional group via reductive amination or oxime formation.

Application

Selection Property

Validation Focus

EZH2 inhibitor synthesis

Pre-functionalized N1-isopropyl-3-methyl indazole

Aldehyde conversion to side chains; potency assessment

Kinase inhibitor lead optimization

Versatile aldehyde handle for library synthesis

Kinase selectivity and solvent-exposed region SAR

Metabolic stability & DDI profiling

N1-isopropyl indazole as CYP probe

In vitro CYP inhibition and clearance profiling

Target engagement probe synthesis

Aldehyde bioconjugation site

Probe binding affinity and cellular distribution

• [1] GlaxoSmithKline LLC. Indazoles. Patent WO2011140325A1. 2011. View Source
• [2] Song JJ, Yee NK. A Novel Synthesis of 1-Alkylindazoles. Organic Letters. 2000;2(4):519-521. View Source